N-[6-bromo-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]acetamide

• IUPAC Name: N-[6-bromo-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]acetamide
• InChI: InChI=1S/C12H13BrN2O2S/c1-8(16)14-12-15(5-6-17-2)10-4-3-9(13)7-11(10)18-12/h3-4,7H,5-6H2,1-2H3
• InChI Key: OGYYNGQCAHTWIO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N=C1N(C2=C(S1)C=C(C=C2)Br)CCOC
• Molecular Formula: C12H13BrN2O2S
• Molecular Weight: 329.21 g/mol

Description

N-[6-bromo-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the family of benzothiazoles and has been synthesized using different methods.

Scientific Research Applications

Antimicrobial Activity

Compounds synthesized from 2-bromo-N-(phenylsulfonyl)acetamide derivatives, including aminothiazole, amino-oxazole, and benzothiazol-2-ylthio derivatives, have demonstrated good antimicrobial activity. Specifically, compounds with a benzothiazol-2-ylidene moiety have shown high activity against various microbial strains, indicating potential applications in developing new antimicrobial agents (Fahim & Ismael, 2019).

Photovoltaic Efficiency and Ligand-Protein Interactions

Benzothiazolinone acetamide analogs have been explored for their photovoltaic efficiency and potential as photosensitizers in dye-sensitized solar cells (DSSCs). They exhibit good light harvesting efficiency (LHE) and free energy of electron injection, making them suitable for photo-voltaic applications. Additionally, their interaction with proteins like Cyclooxygenase 1 (COX1) has been studied, indicating potential biomedical applications (Mary et al., 2020).

Antitumor Activity

Various acetamide derivatives, including those with a benzothiazol-2-yl moiety, have been synthesized and evaluated for their antitumor activities. Certain compounds have shown potent antiproliferative activity against different cancer cell lines, such as human cervical cancer (HeLa) and human lung cancer (A549) cells, suggesting their potential in cancer therapy (Wu et al., 2017).

Antioxidant and Anti-inflammatory Compounds

A series of N-(1,3-benzothiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamide derivatives have been synthesized and evaluated for their antioxidant and anti-inflammatory activities. Compounds have shown good efficacy in DPPH radical scavenging and anti-inflammatory activities, suggesting their application in developing treatments for oxidative stress and inflammation-related conditions (Koppireddi et al., 2013).

Antibacterial and Cytotoxic Activities

N-Heterocyclic carbene-silver complexes derived from benzothiazol-2-yl acetamide have been synthesized and shown to exhibit high antibacterial activity against both Gram-negative and Gram-positive bacteria. Additionally, their cytotoxicity was evaluated, indicating potential applications in antimicrobial treatments and possibly in cancer research (Patil et al., 2010).